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Compound of Interest

Compound Name: Nonanoic acid-d2

Cat. No.: B12404935 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth comparison and analysis of Nonanoic acid-d2, also

known as Pelargonic acid-d2. It clarifies the chemical identity of these isotopically labeled

compounds, details their physicochemical properties, and outlines their primary application as

internal standards in quantitative mass spectrometry. This document serves as a practical

resource, offering detailed experimental protocols and illustrating the biochemical context and

analytical workflows involved.

Introduction: Clarifying the Nomenclature
Nonanoic acid and Pelargonic acid are trivial names for the same chemical entity: a saturated

fatty acid containing a nine-carbon chain. The International Union of Pure and Applied

Chemistry (IUPAC) name is Nonanoic acid. Therefore, "Nonanoic acid-d2" and "Pelargonic

acid-d2" refer to the identical molecule that has been isotopically labeled with two deuterium

(²H or D) atoms.

The designation "-d2" typically signifies that two hydrogen atoms at the alpha-carbon position

(C2) have been replaced with deuterium. This isotopic substitution renders the molecule

chemically identical to its endogenous counterpart but mass-shifted, making it an ideal internal

standard for stable isotope dilution analysis by mass spectrometry.
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Deuterated nonanoic acid is commercially available in various isotopic purities and labeling

schemes. The most common form is d2-labeled at the C2 position, though more heavily labeled

variants like d17 are also utilized. The key properties are summarized below for comparison.

Table 1: Comparison of Nonanoic Acid and its Deuterated Isotopologues

Property
Nonanoic Acid
(Unlabeled)

Nonanoic acid-d2
(2,2-dideuterio)

Nonanoic acid-d17
(perdeuterated)

Synonyms Pelargonic acid, C9:0 Pelargonic acid-d2 Pelargonic acid-d17

Molecular Formula C₉H₁₈O₂ C₉H₁₆D₂O₂ C₉HD₁₇O₂

Molecular Weight (

g/mol )
158.24 160.25 175.34

Monoisotopic Mass

(Da)
158.1307 160.1432 175.2372

CAS Number 112-05-0 62689-94-5 130348-94-6

Typical Chemical

Purity
>96%[1] >98%[2] >98%[3]

Typical Isotopic Purity N/A
≥98% Deuterium

Incorporation

≥98% Deuterium

Incorporation

Physical Form Oily Liquid[4] Oily Liquid Oily Liquid

Boiling Point (°C) 268-269[1] Not Reported Not Reported

Melting Point (°C) 9[1] Not Reported Not Reported

Solubility

Insoluble in water;

soluble in organic

solvents[4]

Insoluble in water;

soluble in organic

solvents

Insoluble in water;

soluble in organic

solvents

Application: Internal Standard for Quantitative Mass
Spectrometry
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The primary application of Nonanoic acid-d2 is as an internal standard (IS) for the accurate

quantification of endogenous nonanoic acid in complex biological matrices such as plasma,

serum, tissues, and feces.[2] The stable isotope dilution (SID) method is the gold standard for

quantitative mass spectrometry because the IS co-elutes with the analyte and experiences

similar extraction inefficiencies and ionization suppression/enhancement effects in the mass

spectrometer source.[5] This allows for highly precise and accurate correction of the analyte

signal.

Experimental Workflow
The general workflow for using Nonanoic acid-d2 as an internal standard involves sample

preparation, LC-MS/MS analysis, and data processing. A known concentration of the

deuterated standard is spiked into the biological sample and calibration standards at the

beginning of the sample preparation process.
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Sample Preparation

Analysis

Data Processing

Biological Sample
(e.g., Plasma)

Spike with
Nonanoic Acid-d2 (IS)

Liquid-Liquid or
Solid-Phase Extraction

Derivatization
(Optional, for sensitivity)

UPLC/HPLC Separation
(e.g., C18 column)

Tandem Mass Spectrometry
(MRM Mode)

ESI

Peak Integration
(Analyte & IS)

Calculate Area Ratio
(Analyte / IS)

Calibration Curve

Quantify Concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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